2-Fluoro-4-(2-oxo-2H-pyridin-1-yl)-benzoic acid

• Molecular Formula: C12H8FNO3
• Molecular Weight: 233.19 g/mol
• IUPAC Name: 2-fluoro-4-(2-oxopyridin-1-yl)benzoic acid
• InChI: InChI=1S/C12H8FNO3/c13-10-7-8(4-5-9(10)12(16)17)14-6-2-1-3-11(14)15/h1-7H,(H,16,17)
• InChI Key: PEPLGZDVGRPXLY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=O)N(C=C1)C2=CC(=C(C=C2)C(=O)O)F

Description

2-Fluoro-4-(2-oxo-2H-pyridin-1-yl)-benzoic acid is a useful research compound. Its molecular formula is C12H8FNO3 and its molecular weight is 233.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

73.1 To a solution of 10.96 g of 4-bromo-2-fluoro-benzoic acid in 40 ml of DMSO was added subsequently 6.67 g of 2-hydroxypyridine, 1.10 g of 8-hydroxyquinoline, 1.43 g of Cu(I)I and 7.61 g of K2CO3 and the mixture was heated to 150° C. for 18 h. The suspension was diluted with water, filtered, the residue was washed with AcOEt, triturated with MeOH, filtered and dried to give 5.77 g of 2-fluoro-4-(2-oxo-2H-pyridin-1-yl)-benzoic acid. MS: 234.1 (M+H)+